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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Dialuminium
Chloride Pentahydroxide, a highly effective coagulant for turbidity removal in water treatment

processes. These guidelines are intended to assist researchers and scientists in determining

the optimal dosage and conditions for achieving desired water clarity.

Introduction
Dialuminium Chloride Pentahydroxide, with the general formula Al₂(OH)₅Cl, is a pre-

hydrolyzed inorganic polymer coagulant.[1][2] It belongs to the family of Polyaluminium

Chlorides (PACs), which are widely used in drinking water and wastewater treatment.[3][4][5][6]

[7] Compared to traditional coagulants like aluminum sulfate (alum), Dialuminium Chloride
Pentahydroxide offers several advantages, including effectiveness over a broader pH range,

faster floc formation, and reduced sludge production.[3][5][8] Its high charge density makes it

particularly efficient at destabilizing and removing suspended colloidal particles that cause

turbidity.[2]
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The primary mechanism of turbidity removal by Dialuminium Chloride Pentahydroxide
involves two main processes:

Charge Neutralization: Colloidal particles in water typically carry a negative surface charge,

which leads to electrostatic repulsion and stability of the suspension. Upon addition to water,

Dialuminium Chloride Pentahydroxide releases highly positively charged polymeric

aluminum species.[9] These species adsorb onto the surface of the negatively charged

colloids, neutralizing their charge and reducing the repulsive forces. This allows the particles

to come together through van der Waals forces.[9]

Sweep Flocculation: The aluminum species hydrolyze to form insoluble aluminum hydroxide

precipitates.[7] These precipitates can enmesh and sweep the colloidal particles from the

water as they settle, a process known as sweep flocculation.[10]
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Caption: Mechanism of turbidity removal by Dialuminium Chloride Pentahydroxide.

Experimental Protocol: Jar Test for Optimal Dosage
Determination
The jar test is a standard laboratory procedure to determine the optimal dosage of a coagulant

for a specific water source.[11][12] This protocol simulates the coagulation and flocculation

processes of a full-scale water treatment plant.[13]
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3.1. Materials and Equipment

Jar testing apparatus with multiple stirrers

Beakers (1000 mL)

Pipettes (1 mL, 5 mL, 10 mL)

Turbidimeter

pH meter

Raw water sample

Dialuminium Chloride Pentahydroxide stock solution (1 g/L or 0.1%)

Hydrochloric acid (0.1 M) and Sodium hydroxide (0.1 M) for pH adjustment (optional)

3.2. Preparation of Stock Solution

To prepare a 1 g/L (0.1%) stock solution of Dialuminium Chloride Pentahydroxide,

accurately weigh 1.0 g of the solid coagulant and dissolve it in deionized water to a final

volume of 1000 mL. This solution is prepared such that 1 mL of the stock solution added to 1 L

of the water sample is equivalent to a dosage of 1 mg/L.[11]

3.3. Jar Test Procedure

Sample Preparation: Collect a representative sample of the raw water to be treated.

Measure and record its initial turbidity and pH.

Jar Setup: Place 1000 mL of the raw water sample into each of the six beakers of the jar test

apparatus.[11][13]

Coagulant Dosing: While the stirrers are off, add varying dosages of the Dialuminium
Chloride Pentahydroxide stock solution to each beaker using pipettes. A typical starting

range of dosages could be 5, 10, 15, 20, 25, and 30 mg/L.
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Rapid Mix: Turn on the stirrers and operate them at a high speed (e.g., 100-150 rpm) for 1-2

minutes.[14] This rapid mixing ensures the quick and uniform dispersion of the coagulant

throughout the water.

Slow Mix (Flocculation): Reduce the stirring speed to a slower rate (e.g., 20-40 rpm) and

continue mixing for 15-20 minutes. This gentle mixing promotes the formation of larger flocs.

[15]

Sedimentation: Stop the stirrers and allow the flocs to settle for a predetermined time,

typically 15-30 minutes.[11] Observe the floc size and settling characteristics in each beaker.

Analysis: After the settling period, carefully collect a sample from the supernatant of each

beaker from a few centimeters below the surface and measure the final turbidity using a

calibrated turbidimeter.[11]

Optimal Dosage Determination: The optimal dosage is the one that results in the lowest final

turbidity. It is also important to consider the characteristics of the floc (e.g., size, settling

rate).
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Caption: Experimental workflow for the jar test procedure.
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Data Presentation: Dosage and Performance
The following tables summarize typical performance data for Dialuminium Chloride
Pentahydroxide in turbidity removal. The optimal dosage can vary significantly depending on

the initial turbidity, pH, and temperature of the water.

Table 1: Effect of Dialuminium Chloride Pentahydroxide Dosage on Turbidity Removal

Initial Turbidity
(NTU)

Coagulant Dosage
(mg/L)

Final Turbidity
(NTU)

Turbidity Removal
(%)

20 5 2.0 90%

50 10 3.5 93%

100 15 5.0 95%

150 20 6.0 96%

300 25 9.0 97%

Note: The data in this table is illustrative and compiled from various sources. Actual results will

vary based on specific water quality parameters.[14][16]

Table 2: Influence of pH on Turbidity Removal Efficiency

Initial Turbidity
(NTU)

Coagulant
Dosage (mg/L)

pH
Final Turbidity
(NTU)

Turbidity
Removal (%)

50 10 6.0 5.5 89%

50 10 7.0 3.5 93%

50 10 8.0 3.2 93.6%

50 10 9.0 4.5 91%

Note: Dialuminium Chloride Pentahydroxide is generally effective over a pH range of 5.0 to

9.0. The optimal pH for turbidity removal is often between 7.0 and 8.5.[9][16][17]
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Conclusion
Dialuminium Chloride Pentahydroxide is a highly efficient coagulant for the removal of

turbidity from water. The optimal dosage is best determined through a systematic jar testing

procedure, as outlined in this document. By carefully controlling the dosage, mixing conditions,

and pH, researchers and scientists can achieve significant reductions in turbidity, leading to

improved water quality. For specific applications, it is recommended to conduct site-specific jar

tests to optimize the treatment process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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